Cas no 1806548-40-2 (3-Hydroxy-5-methyl-4-nitropyridine)

• Product Name: 3-Hydroxy-5-methyl-4-nitropyridine
• CAS No: 1806548-40-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 4906760
• Update Time: 2025-06-08

3-Hydroxy-5-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methyl-4-nitropyridine

• Inchi： 1S/C6H6N2O3/c1-4-2-7-3-5(9)6(4)8(10)11/h2-3,9H,1H3
• InChI Key： AVXLMNIFSXNXKV-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9

Additional information on 3-Hydroxy-5-methyl-4-nitropyridine

Professional Introduction to 3-Hydroxy-5-methyl-4-nitropyridine (CAS No. 1806548-40-2)

3-Hydroxy-5-methyl-4-nitropyridine, a compound with the chemical identifier CAS No. 1806548-40-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic nitro compound, characterized by its pyridine core structure, has garnered attention due to its versatile applications and potential therapeutic benefits. The presence of both hydroxyl and nitro functional groups in its molecular framework imparts unique reactivity and biological activity, making it a valuable scaffold for the development of novel pharmacological agents.

The compound’s structure, featuring a 3-hydroxy substituent at the third position and a 5-methyl group at the fifth position of the pyridine ring, combined with a nitro group at the fourth position (4-nitropyridine), contributes to its distinctive chemical properties. These structural features enable diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes. The nitro group, in particular, is known for its ability to undergo reduction to an amine, a transformation that can be exploited in drug design to enhance bioavailability and metabolic stability.

In recent years, the pharmaceutical industry has witnessed an increasing demand for innovative compounds that can address complex diseases with high efficacy and minimal side effects. 3-Hydroxy-5-methyl-4-nitropyridine has emerged as a promising candidate in this context. Its molecular architecture suggests potential applications in the treatment of neurological disorders, inflammatory conditions, and even certain types of cancer. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly relevant for neuropharmacological research.

One of the most compelling aspects of 3-Hydroxy-5-methyl-4-nitropyridine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural motifs to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the hydroxyl or methyl positions can lead to compounds with improved binding affinity or selectivity for specific biological targets. This flexibility underscores the compound’s significance as a building block in medicinal chemistry.

The latest advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-Hydroxy-5-methyl-4-nitropyridine. High-throughput virtual screening techniques have been employed to identify novel analogs with optimized pharmacokinetic properties. These computational approaches have accelerated the drug discovery process by enabling rapid evaluation of large libraries of compounds without the need for extensive experimental validation.

In clinical research, 3-Hydroxy-5-methyl-4-nitropyridine has been investigated for its potential role in modulating inflammatory pathways. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in the production of pro-inflammatory cytokines. This mechanism suggests that such compounds may be effective in treating conditions like rheumatoid arthritis or inflammatory bowel disease. Additionally, preclinical trials have explored its anti-cancer properties, revealing promising results in inhibiting tumor growth and proliferation.

The synthesis of 3-Hydroxy-5-methyl-4-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for scaling up production and making the compound commercially viable for pharmaceutical applications.

The safety profile of 3-Hydroxy-5-methyl-4-nitropyridine is another critical consideration in its development as a therapeutic agent. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have provided valuable insights into potential side effects and dosage regimens necessary for safe clinical use. The compound’s metabolic stability has also been evaluated to ensure that it does not undergo undesirable transformations within the body.

The future prospects for 3-Hydroxy-5-methyl-4-nitropyridine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new derivatives with improved efficacy and safety profiles. Furthermore, advancements in biocatalysis and green chemistry may offer sustainable alternatives for synthesizing this compound, aligning with global efforts towards environmentally responsible drug development.

In conclusion, 3-Hydroxy-5-methyl-4-nitropyridine (CAS No. 1806548-40-2) stands out as a versatile and highly promising compound in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic benefits, make it a valuable asset in drug discovery efforts targeting neurological disorders, inflammation, and cancer. As research continues to uncover new applications and synthetic strategies for this molecule, it is poised to play an increasingly significant role in addressing some of medicine’s most pressing challenges.